Cas no 1160993-82-7 (3,5-dibromopyridine-2-thiol)

3,5-Dibromopyridine-2-thiol is a halogenated pyridine derivative featuring bromine substituents at the 3 and 5 positions and a thiol group at the 2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and ligands for metal coordination. The presence of both bromine and thiol functional groups enhances its reactivity, enabling selective cross-coupling reactions, nucleophilic substitutions, and metal complexation. Its robust stability under standard conditions and high purity make it suitable for precise synthetic applications. Researchers value this compound for its role in constructing complex heterocyclic frameworks and functionalized pyridine derivatives.
3,5-dibromopyridine-2-thiol structure
3,5-dibromopyridine-2-thiol structure
Product Name:3,5-dibromopyridine-2-thiol
CAS No:1160993-82-7
MF:C5H3Br2NS
MW:268.957018136978
CID:4927605
PubChem ID:53485311
Update Time:2025-10-23

3,5-dibromopyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-mercaptopyridine
    • 3,5-dibromopyridine-2-thiol
    • Inchi: 1S/C5H3Br2NS/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
    • InChI Key: AMPPNYPXBCYZRO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CNC1=S)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 207
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1

3,5-dibromopyridine-2-thiol Pricemore >>

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3,5-dibromopyridine-2-thiol Related Literature

Additional information on 3,5-dibromopyridine-2-thiol

3,5-Dibromopyridine-2-Thiol (CAS No. 1160993-82-7): A Comprehensive Overview

3,5-Dibromopyridine-2-thiol (CAS No. 1160993-82-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyridine-thiol structure, exhibits a range of chemical and biological properties that make it a valuable candidate for various applications, including drug development and material synthesis.

The molecular formula of 3,5-dibromopyridine-2-thiol is C5H4Br2NS, with a molecular weight of approximately 247.95 g/mol. The compound features a pyridine ring substituted with two bromine atoms at the 3 and 5 positions and a thiol group at the 2 position. This structural arrangement imparts unique reactivity and stability to the molecule, making it an interesting subject for both academic research and industrial applications.

In recent years, 3,5-dibromopyridine-2-thiol has been extensively studied for its potential in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of bioactive compounds. The thiol group in the molecule can undergo various chemical reactions, such as thiol-disulfide exchange and Michael addition, which are crucial for the development of new drugs and therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3,5-dibromopyridine-2-thiol as a precursor for the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. This finding highlights the potential of 3,5-dibromopyridine-2-thiol in addressing global health challenges related to viral infections.

Beyond its medicinal applications, 3,5-dibromopyridine-2-thiol has also found utility in materials science. The compound's ability to form stable complexes with various metals makes it an attractive ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using 3,5-dibromopyridine-2-thiol as a ligand. These MOFs exhibited excellent gas adsorption properties and were found to be effective catalysts for several organic reactions.

The synthetic accessibility of 3,5-dibromopyridine-2-thiol is another factor contributing to its widespread use in research and development. The compound can be synthesized through a series of well-established chemical reactions, including bromination and thiolation steps. This ease of synthesis allows researchers to readily access this molecule for their studies.

In terms of safety and handling, it is important to note that while 3,5-dibromopyridine-2-thiol is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure risks.

The future prospects for 3,5-dibromopyridine-2-thiol are promising. Ongoing research continues to uncover new applications and properties of this versatile compound. For instance, recent studies have explored its potential as a ligand in coordination chemistry and its use in developing novel materials with unique optical and electronic properties.

In conclusion, 3,5-dibromopyridine-2-thiol (CAS No. 1160993-82-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development, material synthesis, and other advanced applications. As research in these fields continues to advance, the importance of compounds like 3,5-dibromopyridine-2-thiol is likely to grow even further.

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